Cas no 1873555-66-8 (N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide)

• Product Name: N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide
• CAS No: 1873555-66-8
• MF: C₈H₉FN₂O₄S
• MW: 248.231464147568
• CID: 5806963
• PubChem ID: 165958580
• Update Time: 2025-06-22

N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide
• 1873555-66-8
• EN300-1453533

• Inchi： 1S/C8H9FN2O4S/c1-2-10-16(14,15)8-6(9)4-3-5-7(8)11(12)13/h3-5,10H,2H2,1H3
• InChI Key： GOLQZTSCXQIWHD-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1[N+](=O)[O-])F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 248.02670611g/mol
• Monoisotopic Mass: 248.02670611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Additional information on N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide

Professional Introduction to N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide (CAS No. 1873555-66-8)

N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide, with the chemical formula C₈H₈FNO₄S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 1873555-66-8, represents a fascinating example of how structural modifications can enhance biological activity and therapeutic potential. The presence of both fluoro and nitro substituents in its molecular structure imparts distinct electronic and steric properties, making it a valuable scaffold for further derivatization and investigation.

The synthesis of N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide involves a series of well-established organic reactions, including nitration, sulfonation, and alkylation. These steps are carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. The introduction of the fluoro group at the 2-position of the benzene ring is particularly noteworthy, as fluorine atoms are known to modulate metabolic stability and binding affinity in many pharmacologically active molecules.

In recent years, there has been a surge in research focused on fluorinated aromatic sulfonamides due to their promising applications in medicinal chemistry. The< strong>N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide structure has been explored as a potential lead compound for various therapeutic targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The nitro group further enhances its reactivity, allowing for further functionalization through reduction or coupling reactions, which can lead to novel derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of electron-withdrawing groups such as the nitro and sulfonamide moieties, along with the electron-donating fluoro substituent, creates a unique balance of properties that can influence both the solubility and bioavailability of any derivative compounds. This makes N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide an attractive candidate for further development into a lead compound for small-molecule drugs.

Recent studies have highlighted the role of fluorinated sulfonamides in modulating enzyme activity. For instance, derivatives of this class have shown inhibitory effects on enzymes such as COX-2 (cyclooxygenase-2) and TNF-alpha (tumor necrosis factor-alpha), which are key targets in the treatment of inflammation and autoimmune diseases. The< strong>CAS no 1873555-66-8 identifier ensures that researchers can reliably obtain this compound for their studies, facilitating reproducibility and collaboration across different laboratories.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of more complex molecules. The versatility of N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide allows it to be incorporated into various scaffolds, enabling the exploration of multiple drug discovery pathways. This flexibility is particularly valuable in early-stage drug development, where rapid screening and optimization are essential.

From a chemical biology perspective, understanding the interactions between N-ethyl-2-fluoro-6-nitrobenzene-1-sulfonamide and biological targets is crucial for designing effective drugs. Computational modeling techniques have been increasingly used to predict binding affinities and identify potential lead compounds. These methods have helped researchers hypothesize how structural modifications might enhance potency or selectivity, guiding experimental efforts towards more successful outcomes.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence metabolic stability, binding interactions, and pharmacokinetic properties makes it a highly sought-after element in drug design. The< strong>N-Ethyl group in this compound adds another layer of complexity, potentially affecting solubility and permeability across biological membranes. By carefully tuning these structural features, chemists can develop molecules that exhibit desirable pharmacological properties.

In conclusion, N-Ethyl - 2 - Fluoro - 6 - Nitrobenzene - 1 - Sulfonamide (CAS No. 1873555 - 66 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery and development, with potential applications across multiple therapeutic areas. As research continues to uncover new ways to leverage fluorinated sulfonamides, compounds like this will undoubtedly play a crucial role in the next generation of therapeutics.